Cas no 1428352-97-9 (N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]furan-3-carboxamide)

• Product Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]furan-3-carboxamide
• CAS No: 1428352-97-9
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5403753
• Update Time: 2025-05-26

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]furan-3-carboxamide

• Inchi： 1S/C17H20N2O3/c1-19(2)15(10-18-17(20)14-5-7-21-11-14)12-3-4-16-13(9-12)6-8-22-16/h3-5,7,9,11,15H,6,8,10H2,1-2H3,(H,18,20)
• InChI Key： BQFXTUCMCFXEGG-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC(C2C=C3C(=CC=2)OCC3)N(C)C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]furan-3-carboxamide

Introduction to N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]furan-3-carboxamide (CAS No. 1428352-97-9)

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]]furan-3-carboxamide is a specialized chemical compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1428352-97-9, represents a fascinating blend of organic chemistry and medicinal applications. Its unique framework, incorporating both furan and benzofuran moieties, along with an amide functional group, positions it as a potential candidate for various biological assays and drug development initiatives.

The compound's structure is characterized by a central furan ring substituted at the 5-position with a 2,3-dihydrobenzofuran fragment. This substitution pattern is crucial as it introduces a level of complexity that can influence both the electronic properties and the biological interactions of the molecule. The presence of a dimethylamino group at the 2-position of the ethyl chain further enhances its potential as a pharmacophore, contributing to its ability to interact with biological targets in a specific manner.

In recent years, there has been growing interest in heterocyclic compounds for their role in medicinal chemistry. Heterocycles, such as those found in N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]]furan-3-carboxamide, are known for their diverse biological activities and are often integral components of natural products and synthetic drugs. The benzofuran scaffold, in particular, has been implicated in various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

Current research in the field of medicinal chemistry increasingly emphasizes the development of molecules that can modulate specific biological pathways. The compound in question exhibits structural features that suggest it may have interactions with enzymes or receptors involved in these pathways. For instance, the amide group can participate in hydrogen bonding interactions, which are critical for binding affinity and specificity. Additionally, the dimethylamino group can serve as a polar interaction point, potentially facilitating binding to hydrophobic pockets on biological targets.

The synthesis of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]]furan-3-carboxamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include condensation reactions to form the amide bond, functional group transformations to introduce the furan and dimethylamino substituents, and purification techniques to isolate the desired product. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide insights into how such compounds can be scaled up for industrial applications.

From a computational chemistry perspective, understanding the three-dimensional structure of this compound is essential for predicting its behavior in biological systems. Molecular modeling techniques can be employed to simulate how N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]]furan-3-carboxamide interacts with potential targets at an atomic level. These simulations can guide experimental efforts by identifying key interaction points and optimizing lead structures for better efficacy.

The pharmacological potential of this compound has not gone unnoticed by researchers exploring novel therapeutic agents. Preliminary studies have suggested that derivatives of this structure may exhibit properties useful in treating neurological disorders or cancer. The ability of the benzofuran moiety to cross the blood-brain barrier and its interaction with neurotransmitter systems make it an attractive scaffold for developing cognitive-enhancing or neuroprotective agents. Similarly, its potential inhibitory effects on certain kinases or enzymes overexpressed in cancer cells could make it a valuable component in oncology research.

In conclusion, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]]furan-3-carboxamide (CAS No. 1428352-97-9) represents a promising area of investigation within pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a compound worthy of further study. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.